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Introduction: A Modern Reagent for Electrophilic
Iodination
In the field of complex molecule synthesis, particularly within pharmaceutical and agrochemical

development, the precise and selective introduction of iodine atoms is a critical transformation.

Iodoarenes and α-iodo ketones are highly valuable synthetic intermediates, primarily due to

their ability to participate in a wide array of carbon-carbon and carbon-heteroatom bond-

forming reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling.[1][2][3]

Historically, electrophilic iodination has been achieved using reagents like molecular iodine (I₂)

activated by an oxidizing agent, or N-Iodosuccinimide (NIS).[1][4][5] However, these methods

can suffer from drawbacks including harsh reaction conditions, the formation of hazardous

byproducts like hydrogen iodide (HI), and a lack of regioselectivity.[4][6]

Benzyltrimethylammonium tetrachloroiodate ([BnNMe₃]ICl₄), hereafter referred to as

BTMIC, has emerged as a superior reagent that circumvents many of these challenges. BTMIC

is a stable, crystalline, dark yellow powder that is significantly easier and safer to handle than

many traditional iodinating systems.[7][8] It acts as a potent electrophilic iodinating agent,

offering high yields and excellent regioselectivity in the synthesis of complex organic

molecules.[7] This guide provides an in-depth exploration of BTMIC, detailing its properties,
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mechanistic rationale, and field-proven protocols for its application in key synthetic

transformations.

Physicochemical Properties & Safety
Effective and safe implementation of any reagent begins with a thorough understanding of its

fundamental characteristics. BTMIC's properties make it an attractive choice for both small-

scale research and larger-scale process development.

Table 1: Physicochemical Data for BTMIC

Property Value Source

CAS Number 121309-88-4 [7]

Molecular Formula C₁₀H₁₆Cl₄IN [7][9]

Molecular Weight 418.96 g/mol [7][9]

Appearance Dark yellow powder [7]

Melting Point 135 °C (decomposes) [7]

Storage

Store at room temperature,

keep container tightly closed,

protect from light.

[8][10]

Safety & Handling Protocol
BTMIC is classified as a corrosive substance that can cause severe skin burns and eye

damage.[8][11] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and tightly fitting safety goggles or a face shield.[11]

Engineering Controls: Handle BTMIC in a well-ventilated fume hood to avoid inhalation of

dust.[8][10] Use local exhaust ventilation where appropriate.

Handling: Avoid formation of dust and aerosols.[10] Wash hands and face thoroughly after

handling.[8]
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Spill Response: In case of a spill, evacuate the area. Pick up spilled material without creating

dust and place it in a suitable, closed container for disposal.[10] Do not let the product enter

drains.

First Aid:

Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin

with plenty of water.[8][10]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and immediately call a poison center or doctor.[8]

[11]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.

Immediately seek medical attention.[8][11]

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[10][11]

Core Reactivity and Mechanistic Insight
The efficacy of BTMIC as an iodinating agent stems from the nature of the tetrachloroiodate(III)

anion (ICl₄⁻). This polyhalogen anion serves as a stable carrier for an electrophilic iodine

species. While often used for chlorination, in specific solvent systems and reaction conditions, it

functions as a potent source of "I⁺".

The generally accepted mechanism involves the dissociation of the ICl₄⁻ anion to generate

iodine monochloride (ICl), which is a potent electrophile. The benzyltrimethylammonium cation

acts as a phase-transfer catalyst, enhancing solubility and facilitating the reaction between the

reagent and the organic substrate, particularly in less polar solvents.[7][12]

The iodination of an activated aromatic ring, for example, proceeds via a classic electrophilic

aromatic substitution (EAS) pathway.
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Start: Assemble Glassware

1. Dissolve Anisole & BTMIC
in DCM/MeOH (5:1)

2. Add CaCO₃

3. Stir at Room Temp
(Monitor by TLC, ~2-4h)

4. Quench with Na₂S₂O₃ (aq)

5. Extract with DCM

6. Wash Organic Layer
(NaHCO₃, Brine)

7. Dry (MgSO₄), Filter

8. Concentrate in vacuo

9. Purify (Column Chromatography)

End: Characterize Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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